5-Bromo-3-chloro-1H-indazole-carboxylic acid methyl ester

• IUPAC Name: methyl 5-bromo-3-chloro-2H-indazole-6-carboxylate
• InChI: InChI=1S/C9H6BrClN2O2/c1-15-9(14)4-3-7-5(2-6(4)10)8(11)13-12-7/h2-3H,1H3,(H,12,13)
• InChI Key: MPFXEPROQSLUTK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=NNC(=C2C=C1Br)Cl
• Molecular Formula: C9H6BrClN2O2
• Molecular Weight: 289.51 g/mol

Description

Indazoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties. The compound “5-Bromo-3-chloro-1H-indazole-carboxylic acid methyl ester” is a derivative of indazole.

Synthesis Analysis

The synthesis of 1H- and 2H-indazoles has been a focus in recent years. Strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of indazole derivatives is significant as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of indazoles include 1,3-dipolar cycloaddition reactions between α-substituted α-diazomethylphosphonates and arynes. This provides 3-alkyl/aryl-1H-indazoles and 3-alkyl/aryl-3H-indazole-3-phosphonates efficiently under simple reaction conditions.

Mechanism of Action

The mechanism of action of indazole derivatives is largely due to their biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body.

Future Directions

The future directions in the field of indazole derivatives include the investigation of novel methods of synthesis. This is due to the importance of this significant ring system and its application as biologically active compounds.